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Introduction
4-Nitrobenzanilide is a chemical compound of significant interest in organic synthesis and

medicinal chemistry. It serves as a key intermediate in the preparation of various dyes,

pharmaceuticals, and other specialty chemicals. This technical guide provides an in-depth

overview of the melting point of 4-Nitrobenzanilide, a critical parameter for its identification and

purity assessment. Furthermore, this document outlines a standard experimental protocol for its

determination and illustrates its common synthesis pathway.

Physicochemical Data
The melting point of a crystalline solid is a fundamental physical property that is indicative of its

purity. For 4-Nitrobenzanilide, this value is well-established within a narrow range, signifying a

sharp melting transition for the pure compound.

Melting Point of 4-Nitrobenzanilide
The experimentally determined and literature-reported melting points of 4-Nitrobenzanilide are

summarized in the table below.
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Parameter Value References

Melting Point 202-204 °C [1][2][3]

Melting Point 201-201.5 °C [4][5]

Experimental Protocol: Melting Point Determination
The following protocol describes the capillary method for determining the melting point of 4-

Nitrobenzanilide.

3.1 Materials and Equipment

4-Nitrobenzanilide sample

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating oil (if using a Thiele tube)

Mortar and pestle or spatula

3.2 Procedure

Sample Preparation: Ensure the 4-Nitrobenzanilide sample is completely dry.[6] Place a

small amount of the sample on a clean, dry watch glass and pulverize it into a fine powder

using a spatula or mortar and pestle.[6]

Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube.[6][7] Tap the sealed end of the capillary tube

gently on a hard surface to pack the sample into the bottom.[6][7] The packed sample should

be approximately 1-2 mm in height.[6][7]

Apparatus Setup:
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Digital Apparatus: Place the loaded capillary tube into the sample holder of the digital

melting point apparatus.

Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or wire,

ensuring the sample is aligned with the thermometer bulb.[7] Immerse the thermometer

and attached capillary in the oil bath of the Thiele tube.

Heating and Observation:

Begin heating the apparatus. For an unknown sample, a rapid heating rate can be used to

determine an approximate melting range.

For an accurate measurement, repeat the determination with a fresh sample. Heat rapidly

to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C

per minute.[6]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has melted

(the end of the melting range).[6] A pure sample will exhibit a sharp melting range of 1-2 °C.

Synthesis of 4-Nitrobenzanilide
4-Nitrobenzanilide can be synthesized through the condensation reaction of 4-nitrobenzoic acid

chloride with aniline. This process is a common method for forming amide bonds.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-Nitrobenzanilide.

4-Nitrobenzoic acid

Acid Chloride
Formation

Thionyl chloride

4-Nitrobenzoyl chloride

Condensation

Aniline

4-Nitrobenzanilide
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Caption: Synthesis workflow for 4-Nitrobenzanilide.

Conclusion
The melting point of 4-Nitrobenzanilide is a well-defined physical constant, typically observed in

the range of 201-204 °C. This property, in conjunction with spectroscopic data, is essential for

the unambiguous identification and quality control of this important chemical intermediate. The

standardized protocol for melting point determination ensures accurate and reproducible

results. The synthesis of 4-Nitrobenzanilide is a straightforward process, primarily involving the

formation of an amide bond between a carboxylic acid derivative and an amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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